1-Chloro-3-methylpyrrolo[1,2-a]pyrazine

Specification

• CAS No.: 1025054-90-3
• Molecular Formula: C8H7ClN2
• Molecular Weight: 166.61 g/mol
• IUPAC Name: 1-chloro-3-methylpyrrolo[1,2-a]pyrazine
• Standard InChI: InChI=1S/C8H7ClN2/c1-6-5-11-4-2-3-7(11)8(9)10-6/h2-5H,1H3
• Standard InChI Key: CSVDZEVPLXGDGS-UHFFFAOYSA-N
• SMILES: CC1=CN2C=CC=C2C(=N1)Cl
• Canonical SMILES: CC1=CN2C=CC=C2C(=N1)Cl

Introduction

Chemical Structure and Properties

Basic Structural Information

1-Chloro-3-methylpyrrolo[1,2-a]pyrazine features a fused ring system with distinct structural identifiers. Its molecular structure consists of a pyrrole ring fused to a pyrazine ring, with a chlorine atom at position 1 and a methyl group at position 3. This arrangement gives the compound its unique chemical and physical characteristics.

• Molecular Formula: C₈H₇ClN₂

• Molecular Weight: 166.6 g/mol

• CAS Number: 1025054-90-3

• MFCD Number: MFCD12924339

Structural Representations

The compound can be represented through various chemical notations that allow for precise identification and structural analysis:

• SMILES Notation: CC1=CN2C=CC=C2C(=N1)Cl

• InChI: InChI=1S/C8H7ClN2/c1-6-5-11-4-2-3-7(11)8(9)10-6/h2-5H,1H3

• InChIKey: CSVDZEVPLXGDGS-UHFFFAOYSA-N

Physical and Chemical Properties

Predicted Collision Cross Section Data

Mass spectrometry analysis of 1-Chloro-3-methylpyrrolo[1,2-a]pyrazine yields valuable collision cross section (CCS) data for various adduct forms. These measurements are crucial for identification and characterization in analytical chemistry applications.

Adduct	m/z	Predicted CCS (Ų)
[M+H]⁺	167.03705	128.8
[M+Na]⁺	189.01899	145.0
[M+NH₄]⁺	184.06359	138.9
[M+K]⁺	204.99293	138.7
[M-H]⁻	165.02249	131.1
[M+Na-2H]⁻	187.00444	137.1
[M]⁺	166.02922	132.2
[M]⁻	166.03032	132.2

Related Compounds and Structural Comparisons

Structural Analogs

Understanding the properties of 1-Chloro-3-methylpyrrolo[1,2-a]pyrazine can be enhanced by examining structurally related compounds:

• 1-Methylpyrrolo[1,2-a]pyrazine:

  • A close analog lacking the chlorine atom at position 1

  • Molecular Formula: C₈H₈N₂

  • Molecular Weight: 132.16 g/mol

  • CAS Number: 64608-59-9

This non-chlorinated analog provides a useful comparison for understanding how the chlorine substituent affects the chemical and physical properties of the pyrrolo[1,2-a]pyrazine scaffold.

Pyrrolo[1,2-a]pyrazine Scaffold

The core pyrrolo[1,2-a]pyrazine structure appears in several compounds documented in chemical literature. For instance, research has been conducted on compounds such as Pyrido[3,2-e]pyrrolo[1,2-a]pyrazine and 2-Methylpyrido[3,2-e]pyrrolo[1,2-a]pyrazine, which share the fundamental pyrrolo[1,2-a]pyrazine motif but with additional structural modifications.